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Compound of Interest

Compound Name: 2-Methoxypropane

Cat. No.: B122115

This guide provides essential safety and logistical information for the proper handling and
disposal of 2-Methoxypropane (also known as isopropyl methyl ether). The following
procedures are designed for researchers, scientists, and drug development professionals to
minimize risks to personnel and the environment. Adherence to your institution's specific
protocols and local regulations for hazardous waste is mandatory.[1][2]

l. Immediate Safety and Handling Precautions

Before handling 2-Methoxypropane for disposal, it is crucial to observe the following safety
measures:

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles with side-shields, chemical-resistant gloves (nitrile or polyvinyl alcohol), and a flame-
resistant lab coat.[3][4][5] Note that disposable nitrile gloves may have a limited
breakthrough time (around 3 minutes), so they should be replaced immediately upon
contamination.[3]

« Ventilation: Conduct all handling of 2-Methoxypropane within a certified chemical fume
hood or in a well-ventilated area to prevent the inhalation of vapors.[3][6][7]

« Ignition Sources: 2-Methoxypropane is an extremely flammable liquid.[4] Keep it away from
all sources of ignition, including heat, sparks, open flames, and hot surfaces.[8][9] Use only
non-sparking tools and explosion-proof equipment.[4][9] All metal equipment, including
containers, must be grounded and bonded to prevent static electricity discharge.[4][10]
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Il. Peroxide Formation: A Critical Hazard

Like many ethers, 2-Methoxypropane can form explosive peroxide crystals upon exposure to
air and light, especially during prolonged storage.[5][6][8]

Dating Containers: Mark containers with the date of receipt and the date of first opening.[5]

[6]

o Storage Limits: Opened containers should be disposed of within six months.[6][11]
Unopened containers should be disposed of within one year of receipt.[11]

 Inspection: Before handling, visually inspect the container, particularly around the cap, for
the presence of white crystals. If crystals are observed, do not move or attempt to open the
container.[6][8] This situation is extremely dangerous. Immediately contact your institution's
Environmental Health and Safety (EHS) office or equivalent authority for emergency
disposal.[6][8]

o Testing: Regularly test opened containers for the presence of peroxides, for example, every
three months.[6]

lll. Step-by-Step Disposal Protocol

The required method for disposing of 2-Methoxypropane is through a licensed hazardous
waste management service.[1][12] Never pour ethers down the drain or dispose of them in
regular trash.[3]

e Waste Collection:

o Collect waste 2-Methoxypropane in a designated, compatible hazardous waste container.
[1][2] The original container is often suitable if it is in good condition.[1]

o Ensure the container is made of a material compatible with flammable liquids and is free
from leaks.[1] The container must have a tightly sealing cap.[2][3]

o Do not overfill the container; a general guideline is to fill it to only 70-80% of its capacity to
allow for vapor expansion.[13]

e Segregation and Labeling:
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o Do not mix 2-Methoxypropane waste with other, incompatible waste streams.[1][11]

o Clearly label the waste container with the words "Hazardous Waste," the full chemical
name "2-Methoxypropane,” and any other information required by your institution.[1][13]
Vague labels like "solvent waste" are not acceptable.[13]

o Storage of Waste:

o Store the sealed waste container in a cool, dry, well-ventilated area designated for
hazardous waste.[7][10]

o The storage area should be away from heat, sunlight, and ignition sources.[11]

o Store it separately from incompatible materials such as strong oxidizers and strong acids.
[3] Use secondary containment to prevent spills.[1]

» Arranging for Disposal:

o Contact your institution's EHS office or a licensed chemical waste disposal company to
schedule a pickup for the hazardous waste.[1][8]

IV. Accidental Release Measures

In the event of a spill, personal safety is the top priority.[8]

o Small Spills (inside a fume hood):

[¢]

Use a non-flammable absorbent material, such as sand or vermiculite, to contain the spill.

[8]

[¢]

Scoop the absorbed material into a sealable container.

o

Do not allow the clean-up materials to dry out.[8]

[e]

Label the container as hazardous waste and dispose of it following the protocol above.[11]

e Large Spills:

o Evacuate the immediate area and alert others.[8]
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o If possible and safe to do so, prevent further leakage.[4]

o Leave the area and contact your institution's emergency response team or EHS office
immediately.[8]

Data and Hazard Summary

The table below summarizes key quantitative and hazard information for 2-Methoxypropane.

Property Data
Isopropyl methyl ether, Methyl isopropy! ether,
Synonyms
2-methoxy-2-methylpropane, MTBE[7][10]
CAS Number 598-53-8[7]
Molecular Formula CaH100[7]
Physical State Colorless liquid
Highly flammable liquid and vapor (H225).[10]
[14] May form explosive peroxides.[9] Harmful if
Primary Hazards swallowed (H302).[4][14] May cause drowsiness

or dizziness (H336). Causes skin irritation
(H315).[10][14]

Hazardous Waste. Must be disposed of via an
approved waste disposal plant in accordance

Disposal Classification ] ] ) )
with local, regional, and national regulations.[4]

[9]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-
Methoxypropane.
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Start: Need to Dispose
of 2-Methoxypropane

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Contingency: Spil;'

Work in a Fume Hood or
Well-Ventilated Area

Visually Inspect Container
for Peroxide Crystals

Accidental Spill Occurs

Small Spill: Large Spill: Crystals Found!
Use Absorbent Material & Evacuate Area & Call DO NOT MOVE. No Crystals Found
Collect for Disposal Emergency Response Contact EHS Immediately.

Transfer to Labeled
Hazardous Waste Container

Seal Container Tightly.
Store in Designated Area.

Contact EHS or Licensed
Waste Disposal Service for Pickup

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Methoxypropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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